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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-4-methylbenzyl alcohol (CAS No: 192702-79-7) is a fluorinated aromatic alcohol of
interest in medicinal chemistry and drug development. Its specific physical properties are
crucial for its handling, formulation, and application in various research and development
stages. This technical guide provides a comprehensive overview of the core physical properties
of 3-Fluoro-4-methylbenzyl alcohol, including detailed experimental protocols for their
determination.

Chemical Structure

The molecular structure of 3-Fluoro-4-methylbenzyl alcohol is fundamental to its physical
and chemical behavior.

Caption: 2D Chemical Structure of 3-Fluoro-4-methylbenzyl alcohol.

Core Physical Properties

The key physical properties of 3-Fluoro-4-methylbenzyl alcohol are summarized in the table
below for easy reference and comparison.
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Property Value

CAS Number 192702-79-7
Molecular Formula CsHoFO

Molecular Weight 140.16 g/mol [1]
Physical Form Solid[1]

Melting Point 33-36 °C[1]

Boiling Point 212.8 °C at 760 mmHg
Density 1.132 g/cm3[2]

No specific experimental data is available.
Based on its structure, which includes a polar
B alcohol group and a largely nonpolar
Solubility o .
fluorotoluene ring, it is predicted to have low
solubility in water and good solubility in organic

solvents like ethanol, methanol, and acetone.

Experimental Protocols

Detailed methodologies for the determination of the key physical properties are provided below.
These protocols are standard procedures in organic chemistry laboratories.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid-to-liquid phase

transition occurs.
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Caption: Workflow for Melting Point Determination.

Protocol:

o Sample Preparation: A small amount of dry 3-Fluoro-4-methylbenzyl alcohol is finely
ground. The open end of a capillary tube is pressed into the powder. The tube is then
inverted and tapped gently to pack the solid into the closed end to a height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of a melting point
apparatus.

e Measurement: The sample is heated at a steady and slow rate (approximately 1-2 °C per
minute) to ensure thermal equilibrium between the sample, the heating block, and the
thermometer.

e Observation and Recording: The temperature at which the first droplet of liquid is observed is

recorded as the onset of melting. The temperature at which the last solid crystal melts is
recorded as the completion of melting. The range between these two temperatures is the
melting point range.

Boiling Point Determination (Distillation Method)

This method is suitable for determining the boiling point of a liquid at atmospheric pressure.
Since 3-Fluoro-4-methylbenzyl alcohol is a solid at room temperature, it must first be melted.

Protocol:

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample and Heating: The melted 3-Fluoro-4-methylbenzyl alcohol is placed in the
distillation flask along with a few boiling chips to ensure smooth boiling. The flask is heated
gently.

e Measurement: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature is recorded when it stabilizes, which indicates that the vapor is in equilibrium
with the boiling liquid. This stable temperature is the boiling point.
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o Pressure Correction: The atmospheric pressure is recorded, and the observed boiling point
can be corrected to the standard pressure of 760 mmHg if necessary.

Density Determination (Pycnometer Method)

The density of a solid can be determined using a pycnometer and a liquid in which the solid is

insoluble.
Weigh the empty, dry pycnometer (ml)]
Gdd the solid sample to the pycnometer and weigh (mZ)J
Gill the pycnometer with an inert liquid of known density (p_liquid) and weigh (m3)] [Weigh the pycnometer filled only with the inert liquid (m4))
\4

Click to download full resolution via product page

Caption: Logical Flow for Density Determination.

Protocol:

o Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask with a precise
volume) is weighed (ma).

e Mass of Pycnometer with Sample: A known mass of 3-Fluoro-4-methylbenzyl alcohol is
added to the pycnometer, and it is weighed again (mz). The mass of the sample is (mz - m1).

o Mass with Sample and Liquid: The pycnometer containing the sample is filled with a liquid of
known density (p_liquid) in which the solid is insoluble. The pycnometer is then weighed
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(ms).

e Mass with Liquid Only: The pycnometer is emptied, cleaned, and filled with only the inert
liquid and weighed (ma).

o Calculation: The density of the solid (p_solid) is calculated using the following formula:
p_solid = [(mz2 - m1) * p_liquid] / [(Ma - m1) - (M3 - m2)]

Solubility Determination

Qualitative solubility is determined by observing the dissolution of a small amount of the solute
in a given solvent.

Protocol:

Sample Preparation: A small, measured amount of 3-Fluoro-4-methylbenzyl alcohol (e.g.,
10 mg) is placed in a test tube.

o Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL of water, ethanol,
acetone, etc.) is added to the test tube.

o Observation: The mixture is agitated (e.g., by vortexing) for a set period. The sample is
visually inspected to determine if it has completely dissolved.

» Classification: The solubility is classified as "soluble,” "sparingly soluble,” or "insoluble”
based on the observation. For quantitative solubility, a saturated solution is prepared, and
the concentration of the dissolved solute is determined analytically (e.g., by HPLC or UV-Vis

spectroscopy).

Conclusion

This technical guide provides essential physical property data for 3-Fluoro-4-methylbenzyl
alcohol, which is critical for its application in research and development. The provided
experimental protocols offer standardized methods for the verification and determination of
these properties in a laboratory setting. The combination of tabulated data and detailed
methodologies aims to support the work of researchers, scientists, and drug development
professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Fluoro-4-methylbenzyl alcohol | 192702-79-7 [sigmaaldrich.com]
e 2. 3-Fluoro-4-Methylbenzyl Alcohol [myskinrecipes.com]

 To cite this document: BenchChem. [Technical Guide: Physical Properties of 3-Fluoro-4-
methylbenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068981#physical-properties-of-3-fluoro-4-
methylbenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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